2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide
• InChI: InChI=1S/C18H16FNO2S/c19-15-5-3-13(4-6-15)10-18(21)20-11-16(14-7-9-23-12-14)17-2-1-8-22-17/h1-9,12,16H,10-11H2,(H,20,21)
• InChI Key: UBPILTLIGTWKBB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)CC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C18H16FNO2S
• Molecular Weight: 329.4 g/mol
• CAS No.: 2097884-33-6

Description

2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C18H16FNO2S and its molecular weight is 329.39. The purity is usually 95%.
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Scientific Research Applications

Paracetamol Metabolism and Genetic Differences

The metabolism of paracetamol (acetaminophen), a compound structurally related through its acetamide functionality, is extensively studied. Paracetamol is metabolized via several pathways, including glucuronidation, sulfation, and deacetylation. Genetic differences in these metabolic pathways suggest varying susceptibilities to paracetamol's therapeutic effects and toxicity, emphasizing the importance of understanding genetic profiles in drug metabolism and efficacy (Li-zi Zhao & G. Pickering, 2011).

Bioactive Furanyl- and Thienyl-Substituted Compounds

The presence of furanyl and thienyl groups is significant in medicinal chemistry. A review on purine and pyrimidine nucleobases and nucleosides, highlighting the impact of furanyl and thienyl substitutions, demonstrates the structural importance of these groups in developing compounds with optimized antiviral, antitumor, and other therapeutic activities (T. Ostrowski, 2022).

Practical Synthesis of Halogenated Biphenyls

The synthesis of halogenated biphenyls, which share structural similarities with the target compound, is crucial for manufacturing anti-inflammatory and analgesic materials. A practical method for synthesizing 2-fluoro-4-bromobiphenyl, a key intermediate, highlights the relevance of efficient synthetic routes in the development of pharmacologically active compounds (Yanan Qiu et al., 2009).

Environmental Protection and Acetaminophen Adsorption

The environmental impact of pharmaceutical compounds, including those with acetamide functionalities like acetaminophen, underscores the need for effective removal strategies from water. A comprehensive review details the progress in adsorption technologies, offering insights into the environmental considerations of drug development and disposal (C. Igwegbe et al., 2021).

Hepatotoxicity and Paracetamol

The hepatotoxicity associated with paracetamol, another acetamide derivative, highlights the critical need for understanding the toxicological profiles of similar compounds. Liver damage and related fatalities from paracetamol overdose stress the importance of safety and toxicity studies in the development of new drugs (R. Tittarelli et al., 2017).